5-Bromo-2-pyrrolidin-1-ylnicotinic acid

Specification

• CAS No.: 742100-67-0
• Molecular Formula: C10H11BrN2O2
• Molecular Weight: 271.11 g/mol
• IUPAC Name: 5-bromo-2-pyrrolidin-1-ylpyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C10H11BrN2O2/c11-7-5-8(10(14)15)9(12-6-7)13-3-1-2-4-13/h5-6H,1-4H2,(H,14,15)
• Standard InChI Key: DLTPIYVWAOOBEQ-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C2=C(C=C(C=N2)Br)C(=O)O
• Canonical SMILES: C1CCN(C1)C2=C(C=C(C=N2)Br)C(=O)O

Introduction

5-Bromo-2-pyrrolidin-1-ylnicotinic acid is a chemical compound with the molecular formula C10H11BrN2O2 and a molecular weight of 271.11 g/mol. It is classified as a pyridine derivative, specifically a substituted nicotinic acid, featuring a bromine atom at the 5-position of the pyridine ring and a pyrrolidine group at the 2-position. This compound is notable for its potential applications in medicinal chemistry and biological studies.

Mechanism of Action and Biological Activity

The mechanism of action of 5-Bromo-2-pyrrolidin-1-ylnicotinic acid primarily involves its interaction with biological targets such as enzymes or receptors. The presence of the bromine atom and the pyrrolidine group allows for specific binding interactions that can modulate biological activity. Research indicates that this compound may exhibit pharmacological effects by altering enzyme activity or receptor binding affinities, making it valuable in drug discovery.

Analytical Techniques and Characterization

Relevant analytical techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are often used to characterize the purity and structure of 5-Bromo-2-pyrrolidin-1-ylnicotinic acid. These methods provide detailed information about the compound's chemical structure and help in identifying potential impurities.

Applications and Future Research Directions

5-Bromo-2-pyrrolidin-1-ylnicotinic acid has several scientific applications, particularly in the field of medicinal chemistry. Its unique structure makes it a promising candidate for further research into biological activities and potential therapeutic uses. Future studies could focus on optimizing its synthesis, exploring its pharmacokinetic properties, and evaluating its efficacy in various biological assays.